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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosages, administration
routes, and experimental protocols for Ophiopogonin D (OP-D) in various mouse models,
based on published research. The information is intended to guide researchers in designing
and conducting in vivo studies to evaluate the therapeutic potential of Ophiopogonin D.

Summary of Ophiopogonin D Dosage in Mouse
Models

The following tables summarize the quantitative data on Ophiopogonin D dosage from various
studies, categorized by the experimental model.

Table 1: Ophiopogonin D Dosage in Metabolic Disease Mouse Models

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12426011#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Mouse ] Administrat ] Key
Strain Dosage . Duration T
Model ion Route Findings
Reduced
High-Fat Diet body weight,
(HFD)- N hyperglycemi
Not specified -
Induced C57BL/6 ) Oral gavage Not specified a,

) in abstract o )
Metabolic hyperlipidemi
Syndrome a, and insulin

resistance.[1]
Ameliorated
_ _ NAFLD by
High-Fat Diet ) )
improving
(HFD)- o
lipid
Induced Non- )
. . metabolism,
Alcoholic C57BL/6 5 mg/kg/day Intragastric 4 weeks o
. oxidative
Fatty Liver
. stress, and
Disease
inflammatory
(NAFLD)
response.[2]
[31[41[5]
Table 2: Ophiopogonin D Dosage in Cancer Mouse Models
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Table 3: Ophiopogonin D Dosage in Other Mouse Models
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Table 4: Toxicity Studies of Ophiopogonin D in Mice
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Study Type

. Administration
Mouse Strain
Route

Key Findings

Acute Toxicity

Kunming mice Tail vein injection

LD50 of Ophiopogonin
D' (a related
compound) was 7.785
mg/kg. Co-
administration of
Ophiopogonin D
significantly increased
the LD50 of
Ophiopogonin D'.

Sub-acute Toxicity

Tail vein injection

Kunming mice )
(daily for 30 days)

0.25 mg/kg/day of
Ophiopogonin D
resulted in decreased
body mass and
increased spleen and

lung indexes.

Experimental Protocols
High-Fat Diet (HFD)-Induced NAFLD Mouse Model

This protocol is based on studies investigating the effect of Ophiopogonin D on non-alcoholic

fatty liver disease.

a. Animal Model Induction:

b

Animals: Male C57BL/6 mice.

Diet: Mice are fed a high-fat diet (HFD; e.g., 60% of calories from fat) for 12-16 weeks to
induce obesity and NAFLD. A control group is fed a normal chow diet.

. Ophiopogonin D Administration:

Preparation: Ophiopogonin D is dissolved in a suitable vehicle (e.g., sterile saline or PBS).

Dosage: 5 mg/kg body weight.
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Route: Administered daily via intragastric gavage.
Duration: 4 weeks, starting after the induction of NAFLD.
. Outcome Assessments:

Metabolic Parameters: Monitor body weight, liver weight, food intake, and fasting blood
glucose levels.

Serum Analysis: Collect blood to measure levels of triglycerides, total cholesterol, ALT, and
AST.

Histopathology: Perfuse and fix liver tissue for H&E and Oil Red O staining to assess
steatosis and inflammation.

Gene and Protein Expression: Analyze liver tissue for markers of lipogenesis, inflammation
(e.g., NF-kB pathway components), and oxidative stress via gPCR and Western blotting.

[Outcome Assessment\
G/Ietabolic Parametersj
NAFLD Induction (12-16 weeks) Treatment (4 weeks) ) T Serum Analysis
Intragastric Gavage \1
C57BL/6 Mice on High-Fat Diet 5 mgkg/day Ophiopogonin D | V
/
)
Liver Histopathology
Molecular Biology
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Experimental workflow for HFD-induced NAFLD mouse model.

Acute Toxicity Study

This protocol is based on a study evaluating the acute toxicity of Ophiopogonin D and its
interaction with Ophiopogonin D'.

a. Animals:
e Species: Kunming mice.
b. Drug Administration:
e Groups:
o Ophiopogonin D' alone.
o Ophiopogonin D + Ophiopogonin D' (pre-mixed).
o Ophiopogonin D administered 15 minutes before Ophiopogonin D'.
e Route: Single tail vein injection.
o Dosage: Arange of doses is used to determine the LD50.
c. Observation:
e Duration: Observe mice for 14 days.
o Parameters: Record behavioral changes and the number of mortalities.
d. Data Analysis:
o Calculate the LD50 using a statistical method such as the Bliss method.

Signaling Pathways
NF-kB Signaling Pathway
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Ophiopogonin D has been shown to ameliorate NAFLD by potentially inhibiting the NF-kB
signaling pathway. This pathway is a key regulator of inflammation.

' Ophiopogonin D '

Inhibits

4 Cytoplasm

' IKK Complex '

Phosphorylates
(Inhibition)

=)

Sequesters

(N F-kB (p65/pSOD
- J

Translocation

TN
7 N

/ \
l\ Nucleus )

7/
N
S~o —’/

Activates

Inflammatory Gene
Expression

Click to download full resolution via product page

Inhibitory effect of Ophiopogonin D on the NF-kB pathway.

FoxO3a-B-catenin Signaling Pathway
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In the context of osteoporosis, Ophiopogonin D is suggested to exert its protective effects by
reducing oxidative stress through the FoxO3a--catenin signaling pathway.
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Ophiopogonin D's role in the FoxO3a-f-catenin pathway.

Important Considerations

e Purity and Formulation: The purity of Ophiopogonin D and the formulation used for

administration can significantly impact experimental outcomes.

Click to download full resolution via product page

e Animal Strain and Sex: The choice of mouse strain and sex may influence the response to

Ophiopogonin D.
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« Toxicity: While some studies suggest Ophiopogonin D is relatively safe, potential side effects
like hemolysis have been noted and require further investigation. It is crucial to conduct
preliminary dose-finding and toxicity studies for new experimental models.

+ Pharmacokinetics: Ophiopogonin D has a rapid elimination rate after injection. The dosing
frequency should be determined based on the pharmacokinetic profile and the specific
research question.

These application notes are intended as a starting point. Researchers should critically evaluate
the cited literature and adapt the protocols to their specific experimental needs and institutional
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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